(E)-3-(3-(3,4,5-trimethoxyphenyl)acrylamido)benzofuran-2-carboxamide

• IUPAC Name: 3-[[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H20N2O6/c1-26-15-10-12(11-16(27-2)19(15)28-3)8-9-17(24)23-18-13-6-4-5-7-14(13)29-20(18)21(22)25/h4-11H,1-3H3,(H2,22,25)(H,23,24)/b9-8+
• InChI Key: BNSCKDGHGCIUMS-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NC2=C(OC3=CC=CC=C32)C(=O)N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)NC2=C(OC3=CC=CC=C32)C(=O)N
• Molecular Formula: C21H20N2O6
• Molecular Weight: 396.4 g/mol

Description

(E)-3-(3-(3,4,5-trimethoxyphenyl)acrylamido)benzofuran-2-carboxamide, also known as TACB, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. TACB is a synthetic compound that has been developed through extensive research in the field of medicinal chemistry. It belongs to the class of benzofuran compounds and has been found to exhibit a range of biological activities.

Scientific Research Applications

Synthesis and Enzyme Inhibition

A study involving 2-substituted benzofuran hydroxyamic acids, which are analogs of the specified compound, demonstrated their synthesis and evaluation as inhibitors of the 5-lipoxygenase enzyme. These compounds were found to be potent inhibitors, highlighting their potential in research related to inflammatory and other related disorders. The incorporation of specific substituents increased the lipophilicity and inhibitor potency, indicating the significance of structural modifications in enhancing biological activity (Ohemeng et al., 1994).

Antimicrobial and Anti-inflammatory Applications

Research on new 3-(glycinamido)-benzofuran-2-carboxamide and 3-(β-alanamido)-benzofuran-2-carboxamide derivatives, related to the compound , focused on developing new bioactive entities. These compounds were synthesized and evaluated for their in vitro antimicrobial, anti-inflammatory, and antioxidant (DPPH radical scavenging) activities. This work underscores the potential use of such compounds in developing treatments for various conditions, including microbial infections and inflammation (Lavanya et al., 2017).